Cas no 139338-72-0 (Fmoc-amino-PEG3-CH2COOH)

Fmoc-amino-PEG3-CH2COOH is a versatile building block for chemical synthesis, featuring a well-defined Fmoc-protected amino group and a polyethylene glycol (PEG) spacer. Its PEG3 chain enhances solubility and reduces steric hindrance, making it ideal for bioconjugation applications. The carboxylic acid group allows for easy coupling with various functional groups, offering flexibility in chemical modifications. This compound is suitable for the preparation of bioactive molecules and is well-suited for use in drug discovery and material science research.

Fmoc-amino-PEG3-CH2COOH structure

Product Name:Fmoc-amino-PEG3-CH2COOH

CAS No:139338-72-0

MF:C₂₃H₂₇NO₇

MW:429.462987184525

MDL:MFCD13182400

CID:838514

PubChem ID:57884360

Update Time:2025-06-25

Fmoc-amino-PEG3-CH2COOH Chemical and Physical Properties

Names and Identifiers

- Fmoc-9-amino-4,7-dioxanonanoic acid
- Fmoc-AEEEA
- Fmoc-3-(2-(2-aminoethoxy)ethoxy)propanoic acid
- FMoc-11-aMino-3,6,9-trioxaundecanoic acid
- FMoc-NH-PEG3-CH2COOH
- FMoc-NH-PEG-CH2CH2COOH
- Fmoc-11-amino-3,6,9-trioxaundexanoic acid
- (3E)-1-(9H-Fluoren-9-yl)-3-hydroxy-2,7,10,13-tetraoxa-4-azapentad ec-3-en-15-oic acid
- 1-(9H-fluoren-9-yl)-3-oxo-2,7,10,13-tetraoxa-4-azapentadecan-15-oic acid
- Fmoc-PEG3-acetic acid
- O-(N-Fmoc-2-aminoethyl)-O'-(2-carboxyethyl)-undecathyleneglycol
- (2-{2-[2-(9H-fluoren-9-ylmethoxycarbonylamino)ethoxy]ethoxy}ethoxy)acetic acid
- 11-(fluoren-9-ylmethyloxycarbonyl)amino-3,6,9-trioxaundecanoic acid
- 2-{2-[2-(9-fluorenylmethyloxycarbonylaminoethoxy)ethoxy]ethoxy}acetic acid
- FMOC-3-HYDROXYL-L-PHENYLALANINE
- Fmoc-3-hydroxy-L-Phe
- Fmoc-D-phe(3-OH)-OH
- FMOC-L-M-TYR
- Fmoc-meta-tyrosine
- FMOC-PHE(3-OH)-OH
- Fmoc-Teg-OH
- N-FMOC-3-HYDROXY-L-PHENYLALANINE
- AK162198
- C23H27NO7
- 5,8,11-Trioxa-2-azatridecanedioic acid, 1-(9H-fluoren-9-ylmethyl) ester
- BIPG1411
- BCP20486
- SY072533
- AM808136
- AX8294578
- Z1927
- 11-(Fmoc-amino)-3,6,9-trioxaundeca
- Fmoc-amino-PEG3-CH2COOH
- BP-22045
- AC-26586
- 11-(Fmoc-amino)-3,6,9-trioxaundecanoic Acid
- Fmoc-AEEEA-OH
- EN300-7417001
- 2-[2-[2-(Fmoc-amino)ethoxy]ethoxy]ethoxy]acetic acid
- AB91093
- DA-73431
- 139338-72-0
- 1-(9H-Fluoren-9-yl)-3-oxo-2,7,10,13-tetraoxa-4-azapentadecan-15-oicacid
- 2-[2-[2-[2-(9H-fluoren-9-ylmethoxycarbonylamino)ethoxy]ethoxy]ethoxy]acetic acid
- 2-(2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]ethoxy}ethoxy)acetic acid
- AKOS024464585
- CS-W008568
- GS-5963
- MFCD13182400
- HY-W008568
- SCHEMBL4557181
- {2-[2-(2-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}ETHOXY)ETHOXY]ETHOXY}ACETIC ACID
- 5,8,11-Trioxa-2-azatridecanedioic acid 1-(9H-fluoren-9-ylmethyl) ester
- MDL： MFCD13182400
- Inchi： 1S/C23H27NO7/c25-22(26)16-30-14-13-29-12-11-28-10-9-24-23(27)31-15-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,21H,9-16H2,(H,24,27)(H,25,26)
- InChI Key： XNOJSAOJCBOZTA-UHFFFAOYSA-N
- SMILES： O(C(NCCOCCOCCOCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

Exact Mass: 429.17900
Monoisotopic Mass: 429.17875220g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 31
Rotatable Bond Count: 14
Complexity: 536
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 103
XLogP3: 2.2

Experimental Properties

Density: 1.248±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 46 ºC
Solubility: Very slightly soluble (0.19 g/l) (25 º C),
PSA: 106.81000
LogP: 2.86390

Fmoc-amino-PEG3-CH2COOH Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Sealed in dry,2-8°C

Fmoc-amino-PEG3-CH2COOH Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A449038614-5g	1-(9H-Fluoren-9-yl)-3-oxo-2,7,10,13-tetraoxa-4-azapentadecan-15-oic acid	139338-72-0	95%	5g	530.25 USD	2021-06-15
Alichem	A449038614-10g	1-(9H-Fluoren-9-yl)-3-oxo-2,7,10,13-tetraoxa-4-azapentadecan-15-oic acid	139338-72-0	95%	10g	883.75 USD	2021-06-15
Alichem	A449038614-25g	1-(9H-Fluoren-9-yl)-3-oxo-2,7,10,13-tetraoxa-4-azapentadecan-15-oic acid	139338-72-0	95%	25g	1,893.14 USD	2021-06-15
S e l l e c k ZHONG GUO	S1901-100mg	Fmoc-amino-PEG3-CH2COOH	139338-72-0		100mg	￥1470.84	2022-04-26
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-22045-1g	Fmoc-amino-PEG3-CH2COOH	139338-72-0	98%	1g	2493.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-22045-5g	Fmoc-amino-PEG3-CH2COOH	139338-72-0	98%	5g	7481.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WK150-200mg	Fmoc-amino-PEG3-CH2COOH	139338-72-0	95+%	200mg	244.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WK150-50mg	Fmoc-amino-PEG3-CH2COOH	139338-72-0	95+%	50mg	88.0CNY	2021-07-12
TRC	F472473-50mg	1-(9H-Fluoren-9-yl)-3-oxo-2,7,10,13-tetraoxa-4-azapentadecan-15-oic acid	139338-72-0		50mg	$ 50.00	2022-06-05
TRC	F472473-100mg	1-(9H-Fluoren-9-yl)-3-oxo-2,7,10,13-tetraoxa-4-azapentadecan-15-oic acid	139338-72-0		100mg	$ 70.00	2022-06-05